Pyrenes
Pyrenes are a class of polycyclic aromatic hydrocarbons (PAHs) characterized by the presence of multiple benzene rings fused together in a cyclic structure. They are formed naturally through various chemical processes and can also be synthesized artificially for specific applications. Pyrenes exhibit unique optical properties, including strong fluorescence, which makes them valuable in diverse fields such as organic electronics, sensors, and luminescent materials. Due to their high stability and aromaticity, pyrenes have been extensively studied for use in photoluminescent devices, where they can serve as efficient emitting units due to their ability to absorb light and emit it back with minimal energy loss. Additionally, these compounds are often used in the development of organic solar cells and fluorescent probes for biological imaging.

Structure | Chemical Name | CAS | MF |
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1-Pyrenol-d9 Acetate | 1246820-93-8 | C18H12O2 |
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2,7-Pyrenedicarboxylic acid | 214622-81-8 | C18H10O4 |
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8-Isothiocyanato-1,3,6-pyrenetrisulfonic Acid Trisodium Salt | 1034442-47-1 | C17H6NNa3O9S4 |
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1,3-Di(pyren-1-yl)benzene | 1644438-20-9 | C38H22 |
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1,3-Di-(2-pyrenyl)propane | 97325-55-8 | C35H24 |
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Benzenebutanamide, N-[2-[2-(2-azidoethoxy)ethoxy]ethyl]-4-[2-(1-pyrenyl)ethynyl]- | 1807521-02-3 | C34H32N4O3 |
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1,3,6,8-Tetraethynylpyrene | 870259-02-2 | C24H10 |
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N-Acryloyl-1-pyrenebutylamine | 133399-57-2 | C23H21NO |
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H4TBAPy | 933047-52-0 | C44H26O8 |
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1,3,6-Trichloropyrene (Technical Grade) | 33070-25-6 | C16H7Cl3 |
Related Literature
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Kasper Hald,Poul Jørgensen Phys. Chem. Chem. Phys., 2002,4, 5221-5226
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Xun-Hui Xu,Wen-Bin Liu,Xue Song,Li Zhou,Na Liu,Yuan-Yuan Zhu,Zong-Quan Wu Polym. Chem., 2021,12, 4838-4845
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David Balcells,Christophe Raynaud,Robert H. Crabtree,Odile Eisenstein Chem. Commun., 2009, 1772-1774
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Robin T. Macaluso,Benjamin K. Greve Dalton Trans., 2012,41, 14225-14235
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